Cas no 114-32-9 (Urea,N-(2-ethylphenyl)-)

• Product Name: Urea,N-(2-ethylphenyl)-
• CAS No: 114-32-9
• MF: C₉H₁₂N₂O
• MW: 164.204381942749
• CID: 212123
• PubChem ID: 66990
• Update Time: 2025-04-19

Urea,N-(2-ethylphenyl)- Chemical and Physical Properties

Names and Identifiers

• Urea,N-(2-ethylphenyl)-
• (2-ethylphenyl)urea
• 1-(2-ethylphenyl)urea
• NS00023710
• DTXSID70150627
• AR-360/42570316
• BS-3894
• 114-32-9
• SCHEMBL1953684
• N-(2-ethylphenyl)urea
• AKOS000141578
• EINECS 204-045-9

• Inchi： 1S/C9H12N2O/c1-2-7-5-3-4-6-8(7)11-9(10)12/h3-6H,2H2,1H3,(H3,10,11,12)
• InChI Key： JVCAOEDDDQNLJU-UHFFFAOYSA-N
• SMILES： O=C(N)NC1C=CC=CC=1CC

Computed Properties

• Exact Mass: 164.09506
• Monoisotopic Mass: 164.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: nothing
• Topological Polar Surface Area: 55.1Ų

Experimental Properties

• PSA: 55.12